Propan-2-(2H)ol
Overview
Description
Propan-2-(2H)ol, also known as Isopropyl alcohol, is a colorless, flammable organic compound with a strong odor . It is the simplest example of a secondary alcohol, where the alcohol carbon atom is attached to two other carbon atoms . It is commonly used as an antiseptic .
Synthesis Analysis
Propan-2-ol can be produced by the hydration process using low-quality propene . This process gives primarily propan-2-ol i.e. secondary alcohol rather than 1-propanol i.e. primary alcohol because adding water or sulfuric acid to propene follows Markovnikov’s rule .Molecular Structure Analysis
The molecular structure of Propan-2-ol is CH3-CHOH-CH3 . It is the simplest secondary alcohol, as an isopropyl group linked with a hydroxyl group .Chemical Reactions Analysis
Propan-2-ol can be dehydrated to give propene by heating it with an excess of concentrated sulphuric acid at about 170°C . It can also be oxidized by chromic acid (H2CrO4) to form acetone .Physical And Chemical Properties Analysis
Propan-2-ol is a colorless liquid and has an initial diluted odor . It is indefinitely miscible with water (1000 g/L at 25°C) and miscible with many organic liquids, such as acetone, alcohol, and ether . Propan-2-ol has a relatively high vapor pressure of 5780 Pa at 25°C .Scientific Research Applications
Catalytic Transfer Hydrogenolysis
Propan-2-(2H)ol is used as a solvent, hydrogen supplier, and reactive coupling reagent with glycerol in the selective conversion of glycerol to 2-isopropoxy-propan-1-ol . This process is carried out over noble metal ion-exchanged mordenite zeolites as heterogeneous catalysts via catalytic transfer hydrogenolysis .
Standard Reference Data
Propan-2-(2H)ol is included in the NIST Standard Reference Database, which is used for the delivery of high-quality data selected on the basis of sound scientific judgment . This data is crucial for various scientific and industrial applications.
Biofilm Studies
Propan-2-ol is used in biofilm studies, where it has been found to have often poor bactericidal activity against bacterial cells grown in biofilms . This has implications for understanding bacterial resistance and developing more effective antibacterial strategies.
Thermo Data Engine
The Thermo Data Engine (TDE) includes data for Propan-2-(2H)ol for pure compounds, binary mixtures, and chemical reactions . This data is essential for various thermodynamic calculations and simulations in scientific research.
Chemical Supply
Propan-2-(2H)ol is supplied by various chemical companies for scientific research . It is used in a wide range of experiments and industrial processes.
Mechanism of Action
Target of Action
Propan-2-(2H)ol, also known as isopropanol, primarily targets microorganisms such as bacteria and viruses . It is commonly used as a disinfectant and antiseptic agent . It has been found to be effective against a variety of microorganisms, including Herpes simplex virus and Candida albicans .
Mode of Action
Propan-2-(2H)ol interacts with the proteins and lipids in the cell membrane of microorganisms . This interaction disrupts the cell membrane, leading to increased permeability and eventual cell lysis . The compound’s bactericidal activity is influenced by its concentration, with higher concentrations (around 70%) being more effective .
Biochemical Pathways
The primary biochemical pathway affected by Propan-2-(2H)ol is the integrity of the cell membrane . By disrupting the cell membrane, Propan-2-(2H)ol impairs the normal functioning of the cell, preventing the microorganism from proliferating or surviving .
Pharmacokinetics
It is known that propan-2-(2h)ol can be absorbed through the skin and mucous membranes .
Result of Action
The result of Propan-2-(2H)ol’s action is the death of the targeted microorganisms . By disrupting the cell membrane, Propan-2-(2H)ol causes the cells to lyse, effectively killing the microorganism and preventing further proliferation .
Safety and Hazards
properties
IUPAC Name |
2-deuteriooxypropane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H8O/c1-3(2)4/h3-4H,1-2H3/i4D |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KFZMGEQAYNKOFK-QYKNYGDISA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]OC(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H8O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70192865 |
Source
|
| Record name | Propan-2-(2H)ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70192865 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
61.10 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Deuteriooxypropane | |
CAS RN |
3979-51-9 |
Source
|
| Record name | 2-Propanol-d | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=3979-51-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Propan-2-(2H)ol | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003979519 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Propan-2-(2H)ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70192865 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Propan-2-[2H]ol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.471 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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